(S)-Mirabegron
(S)-Mirabegron
Brand Name:
Vulcanchem
CAS No.:
1796931-48-0
VCID:
VC0049467
InChI:
InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/t19-/m1/s1
SMILES:
C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O
Molecular Formula:
C21H24N4O2S
Molecular Weight:
396.509
(S)-Mirabegron
CAS No.: 1796931-48-0
Reference Standards
VCID: VC0049467
Molecular Formula: C21H24N4O2S
Molecular Weight: 396.509
| CAS No. | 1796931-48-0 |
|---|---|
| Product Name | (S)-Mirabegron |
| Molecular Formula | C21H24N4O2S |
| Molecular Weight | 396.509 |
| IUPAC Name | 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[(2S)-2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]acetamide |
| Standard InChI | InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/t19-/m1/s1 |
| Standard InChIKey | PBAPPPCECJKMCM-LJQANCHMSA-N |
| SMILES | C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O |
| Synonyms | (S)-2-(2-Aminothiazol-4-yl)-N-(4-(2-((2-hydroxy-2-phenylethyl)amino)ethyl)phenyl)acetamide; Mirabegron Impurity 1 |
| PubChem Compound | 73775029 |
| Last Modified | Nov 11 2021 |
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